Cas no 1934451-45-2 (3-2-(benzyloxy)ethyloxolane-3-carbaldehyde)

• Product Name: 3-2-(benzyloxy)ethyloxolane-3-carbaldehyde
• CAS No: 1934451-45-2
• CID: 4630160
• PubChem ID: 130743595
• Update Time: 2025-07-02

3-2-(benzyloxy)ethyloxolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-[2-(benzyloxy)ethyl]oxolane-3-carbaldehyde
• 3-2-(benzyloxy)ethyloxolane-3-carbaldehyde

Additional information on 3-2-(benzyloxy)ethyloxolane-3-carbaldehyde

Comprehensive Overview of 3-2-(benzyloxy)ethyloxolane-3-carbaldehyde (CAS No. 1934451-45-2): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, 3-2-(benzyloxy)ethyloxolane-3-carbaldehyde (CAS No. 1934451-45-2) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, characterized by its oxolane (tetrahydrofuran) ring and benzyloxyethyl side chain, serves as a critical intermediate in pharmaceutical synthesis, fragrance formulation, and advanced material science. Its aldehyde functional group further enhances its reactivity, making it a valuable building block for complex organic transformations.

The growing demand for high-purity intermediates in drug discovery has propelled research into compounds like 3-2-(benzyloxy)ethyloxolane-3-carbaldehyde. Recent studies highlight its role in synthesizing biologically active molecules, particularly in the development of central nervous system (CNS) therapeutics. Researchers are also exploring its potential in green chemistry applications, aligning with the global shift toward sustainable synthetic methodologies. Keywords such as "oxolane derivatives" and "benzyl-protected aldehydes" frequently appear in academic literature, reflecting the compound's scientific relevance.

From an industrial perspective, CAS No. 1934451-45-2 is often discussed alongside trends like custom synthesis and scalable production. Manufacturers emphasize its stability under controlled conditions and compatibility with catalytic hydrogenation processes. Additionally, its low environmental persistence compared to traditional aldehydes makes it a candidate for eco-friendly formulations. Questions such as "How to optimize the yield of 3-2-(benzyloxy)ethyloxolane-3-carbaldehyde?" or "What are the alternatives to benzyloxy-protecting groups?" are commonly searched, indicating practical industry concerns.

Analytical techniques like HPLC and NMR spectroscopy are essential for verifying the purity of 1934451-45-2, especially given its use in GMP-compliant settings. The compound's spectral data (e.g., IR peaks at 1720 cm⁻¹ for the aldehyde group) are well-documented, aiding in quality control. Recent patents also describe novel routes to its synthesis, reducing reliance on hazardous reagents—a response to regulatory pressures and the "green chemistry movement."

In fragrance chemistry, 3-2-(benzyloxy)ethyloxolane-3-carbaldehyde contributes to long-lasting floral notes, often paired with synthetic musk or citrus accords. Its low volatility and high stability make it ideal for premium perfumery. Consumer interest in "clean-label fragrances" has further driven innovation, with formulators seeking non-allergenic aldehydes like this compound.

Future research directions may explore its catalytic asymmetric synthesis or applications in polymeric materials. As industries prioritize molecular diversity and process efficiency, CAS No. 1934451-45-2 exemplifies how niche intermediates can address broader challenges in chemistry and manufacturing.